Cas no 1554003-68-7 (5-(piperidin-1-yl)piperidine-3-carboxylic acid)

5-(Piperidin-1-yl)piperidine-3-carboxylic acid is a versatile heterocyclic compound featuring both piperidine and carboxylic acid functional groups. Its unique structure makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of pharmacologically active molecules. The presence of the carboxylic acid moiety allows for further derivatization, enabling the development of targeted compounds with enhanced binding properties. This scaffold is often employed in the design of ligands for receptors or enzymes, benefiting from its conformational flexibility and potential for hydrogen bonding. Its stability and synthetic accessibility further contribute to its utility in drug discovery and organic synthesis applications.
5-(piperidin-1-yl)piperidine-3-carboxylic acid structure
1554003-68-7 structure
Product Name:5-(piperidin-1-yl)piperidine-3-carboxylic acid
CAS No:1554003-68-7
MF:C11H20N2O2
MW:212.288702964783
MDL:MFCD30501070
CID:5210145
PubChem ID:83835243
Update Time:2025-08-26

5-(piperidin-1-yl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • [1,3'-Bipiperidine]-5'-carboxylic acid
    • 5-(piperidin-1-yl)piperidine-3-carboxylic acid
    • MDL: MFCD30501070
    • Inchi: 1S/C11H20N2O2/c14-11(15)9-6-10(8-12-7-9)13-4-2-1-3-5-13/h9-10,12H,1-8H2,(H,14,15)
    • InChI Key: JKQHMPFUDTULHQ-UHFFFAOYSA-N
    • SMILES: N1(C2CC(C(O)=O)CNC2)CCCCC1

5-(piperidin-1-yl)piperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-340568-0.05g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
0.05g
$1308.0 2023-09-03
Enamine
EN300-340568-0.1g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
0.1g
$1371.0 2023-09-03
Enamine
EN300-340568-0.25g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
0.25g
$1432.0 2023-09-03
Enamine
EN300-340568-0.5g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
0.5g
$1495.0 2023-09-03
Enamine
EN300-340568-1.0g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
1g
$0.0 2023-06-07
Enamine
EN300-340568-2.5g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
2.5g
$3051.0 2023-09-03
Enamine
EN300-340568-5.0g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
5.0g
$4517.0 2023-02-23
Enamine
EN300-340568-10.0g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
10.0g
$6697.0 2023-02-23
Enamine
EN300-340568-1g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
1g
$1557.0 2023-09-03
Enamine
EN300-340568-5g
5-(piperidin-1-yl)piperidine-3-carboxylic acid
1554003-68-7
5g
$4517.0 2023-09-03

Additional information on 5-(piperidin-1-yl)piperidine-3-carboxylic acid

5-(Piperidin-1-yl)Piperidine-3-carboxylic Acid: A Comprehensive Overview

5-(Piperidin-1-yl)piperidine-3-carboxylic acid (CAS No. 1554003-68-7) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct piperidine and carboxylic acid moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid consists of a central piperidine ring attached to a carboxylic acid group, with an additional piperidine ring substituent at the 5-position. This structural arrangement confers the compound with unique pharmacological properties, including potential central nervous system (CNS) activity and anti-inflammatory effects.

Recent studies have highlighted the potential of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in cellular models of Parkinson's disease. The researchers found that 5-(Piperidin-1-yl)piperidine-3-carboxylic acid effectively reduced oxidative stress and prevented neuronal cell death, suggesting its potential as a therapeutic agent for neurodegenerative conditions.

In addition to its neuroprotective properties, 5-(Piperidin-1-yl)piperidine-3-carboxylic acid has also shown promise in the field of anti-inflammatory research. A study conducted by a team at the University of California, San Francisco, investigated the compound's ability to inhibit pro-inflammatory cytokines in vitro. The results indicated that 5-(Piperidin-1-yl)piperidine-3-carboxylic acid significantly reduced the production of interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), key mediators of inflammation. These findings suggest that the compound could be developed into an effective anti-inflammatory drug for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences reported that the compound exhibits favorable oral bioavailability and a prolonged half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring patient compliance and therapeutic efficacy in clinical settings.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(Piperidin-1-yl)piperidine-3-carboxylic acid. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's favorable safety profile and potent biological activity make it an attractive candidate for advanced clinical development.

In conclusion, 5-(Piperidin-1-yl)piperidine-3-carboxylic acid (CAS No. 1554003-68-7) represents a promising molecule with diverse therapeutic potential. Its unique structural features and biological activities position it as a valuable asset in the development of novel treatments for neurological disorders and inflammatory conditions. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for its potential use in clinical practice.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.